Hydroxy-PEG9-t-butyl ester
Overview
Description
Hydroxy-PEG9-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester . The hydrophilic PEG spacer increases solubility in aqueous media . The hydroxyl group enables further derivatization or replacement with other reactive functional groups .
Molecular Structure Analysis
The molecular formula of Hydroxy-PEG9-t-butyl ester is C25H50O12 . Its IUPAC name is tert-butyl 1-hydroxy-3,6,9,12,15,18,21,24,27-nonaoxatriacontan-30-oate .Chemical Reactions Analysis
Esters, including Hydroxy-PEG9-t-butyl ester, typically undergo reactions where the alkoxy (OR′) group of an ester is replaced by another group . One such reaction is hydrolysis, literally “splitting with water” .Physical And Chemical Properties Analysis
The molecular weight of Hydroxy-PEG9-t-butyl ester is 542.66 . It is a solid or liquid at normal shipping temperature . It is stored sealed in dry at 2-8°C .Scientific Research Applications
Polyethylene Glycol (PEG) Linker
Hydroxy-PEG9-t-butyl ester is a PEG linker . PEG linkers are used in drug delivery systems to improve the solubility, stability, and bioavailability of drugs . They can also reduce the immunogenicity of biopharmaceuticals, extending their circulation time in the body .
Solubility Enhancer
The hydrophilic PEG spacer in Hydroxy-PEG9-t-butyl ester increases solubility in aqueous media . This property is beneficial in pharmaceutical formulations where improving the solubility of a drug can enhance its bioavailability and efficacy .
Derivatization Agent
The hydroxyl group in Hydroxy-PEG9-t-butyl ester enables further derivatization or replacement with other reactive functional groups . This makes it a versatile tool in the synthesis of complex molecules for research and development in fields like medicinal chemistry and drug discovery .
Protecting Group
The t-butyl ester in Hydroxy-PEG9-t-butyl ester serves as a protecting group for the carboxyl function . It can be deprotected under acidic conditions . This is useful in multi-step synthesis procedures where protection and deprotection of functional groups are required .
Bioconjugation
Hydroxy-PEG9-t-butyl ester can be used for bioconjugation . Bioconjugation involves attaching two biomolecules together, which is a key technique in many biological research fields, including drug delivery, vaccine development, and proteomics .
Building Block for Synthesis
Hydroxy-PEG9-t-butyl ester can serve as a building block for the synthesis of small molecules, conjugates of small molecules and/or biomolecules, or other tool compounds for chemical biology and medicinal chemistry .
Mechanism of Action
Target of Action
Hydroxy-PEG9-t-butyl ester is a PEG linker The hydroxyl group enables further derivatization or replacement with other reactive functional groups .
Mode of Action
As a PEG linker, Hydroxy-PEG9-t-butyl ester acts as a bridge connecting two different molecules . The hydroxyl group can be derivatized to other reactive functional groups, allowing it to bind to a wide variety of molecules . The t-butyl protected carboxyl group can be deprotected under acidic conditions .
Pharmacokinetics
The ADME properties of Hydroxy-PEG9-t-butyl ester would largely depend on the molecules it is linked to. The hydrophilic peg spacer increases solubility in aqueous media , which could enhance the bioavailability of the linked molecules.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Hydroxy-PEG9-t-butyl ester. For instance, the t-butyl protected carboxyl group can be deprotected under acidic conditions . Therefore, the pH of the environment could influence the stability and reactivity of this compound.
properties
IUPAC Name |
tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H50O12/c1-25(2,3)37-24(27)4-6-28-8-10-30-12-14-32-16-18-34-20-22-36-23-21-35-19-17-33-15-13-31-11-9-29-7-5-26/h26H,4-23H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUSKJPQJBQMEPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCOCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H50O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
542.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydroxy-PEG9-t-butyl ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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